Cas no 160743-81-7 (methyl 5-(3-hydroxypropyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-hydroxypropyl)thiophene-2-carboxylate
• CAS No: 160743-81-7
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 3804525
• PubChem ID: 10608090
• Update Time: 2025-04-22

methyl 5-(3-hydroxypropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-hydroxypropyl)-, methyl ester
• methyl 5-(3-hydroxypropyl)thiophene-2-carboxylate
• SCHEMBL2162296
• DB-125276
• KANCLAAJRIEZAJ-UHFFFAOYSA-N
• EN300-1786051
• AT45705
• 160743-81-7

• Inchi： 1S/C9H12O3S/c1-12-9(11)8-5-4-7(13-8)3-2-6-10/h4-5,10H,2-3,6H2,1H3
• InChI Key： KANCLAAJRIEZAJ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(CCCO)=CC=1

Computed Properties

• Exact Mass: 200.05071541Da
• Monoisotopic Mass: 200.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives